5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide

• Molecular Formula: C17H19BrN2O2
• Molecular Weight: 363.2 g/mol
• IUPAC Name: 5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H19BrN2O2/c1-3-13-6-12(2)7-16(8-13)22-5-4-20-17(21)14-9-15(18)11-19-10-14/h6-11H,3-5H2,1-2H3,(H,20,21)
• InChI Key: MWDVHWZHTURERL-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC(=C1)C)OCCNC(=O)C2=CC(=CN=C2)Br

Description

5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine and biochemistry. This compound is a synthetic derivative of nicotinamide, which is an essential nutrient for the human body. The purpose of

Mechanism of Action

The exact mechanism of action of 5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide can reduce the production of pro-inflammatory cytokines and chemokines. This suggests that the compound may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, the compound has been shown to be relatively stable under a variety of conditions, which makes it suitable for use in a wide range of experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experimental settings.

Future Directions

There are several future directions for research on 5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide. One area of interest is the compound's potential use in the treatment of neurological disorders. Studies have shown that the compound can protect neurons from damage caused by oxidative stress, which suggests that it may be useful in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify potential drug targets. Finally, studies are needed to determine the compound's safety and efficacy in animal and human trials.
Conclusion:
In conclusion, 5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide is a synthetic compound that has potential applications in the field of medicine and biochemistry. The compound has been shown to exhibit anti-inflammatory and anti-cancer properties and may be useful in the treatment of neurological disorders. Further research is needed to fully understand the compound's mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of 5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide involves the reaction of nicotinamide with 3-ethyl-5-methylphenol and 2-bromoethylamine hydrobromide. The reaction is carried out in the presence of a base such as sodium hydroxide and a solvent such as dimethylformamide. The resulting product is purified using techniques such as recrystallization and column chromatography.

Scientific Research Applications

5-bromo-N-[2-(3-ethyl-5-methylphenoxy)ethyl]nicotinamide has been studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory and anti-cancer properties. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.